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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing the BX048
neodymium magnet in the context of magnetic stirring applications. Given that the BX048 is a

high-strength block magnet rather than a conventional magnetic stirrer, these notes focus on its

application as a core component in custom-built or high-torque magnetic stirring systems

designed for challenging research, development, and drug formulation scenarios.

Introduction to the BX048 Magnet
The BX048 is a powerful neodymium-iron-boron (NdFeB) grade N42 block magnet.[1][2] Its

high magnetic field strength and substantial pull force make it suitable for applications requiring

strong magnetic coupling, such as stirring viscous liquids or large volumes that may be beyond

the capability of standard laboratory magnetic stirrers.[3][4]

1.1. Technical Specifications

A summary of the key technical specifications for the BX048 magnet is presented in Table 1.
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Parameter Value Reference

Material Neodymium (NdFeB) [2][5]

Grade N42 [2][5]

Dimensions
1" x 1/4" x 1/2" (25.4 x 6.35 x

12.7 mm)
[2][6]

Coating Nickel (Ni-Cu-Ni) [2][5]

Magnetization Direction Through Thickness [2][5]

Pull Force Approx. 18.71 lbs (8.49 kg) [6]

Surface Field Approx. 5876 Gauss [6]

Weight 0.542 oz (15.37 g) [2]

Maximum Operating

Temperature
176°F (80°C) [2]

1.2. Safety Precautions for Handling Neodymium Magnets

Neodymium magnets are extremely powerful and require careful handling to prevent personal

injury and damage to equipment.[1][7]

Pinching Hazard: The strong attractive force between magnets or between a magnet and a

ferrous surface can cause severe pinching injuries.[8] Always wear protective gloves and

handle with care.[1]

Brittleness: Neodymium magnets are brittle and can shatter on impact, sending sharp

fragments flying.[1] Eye protection should be worn when handling these magnets.[1]

Electronic Devices: Keep neodymium magnets away from electronic devices, including

pacemakers, credit cards, and magnetic storage media, as their strong magnetic field can

cause damage or interference.[8][9]

Storage: Store in a cool, dry environment, away from other magnets and ferrous materials.[8]

[9] Use non-magnetic spacers for separation.[8]
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Principle of Operation in Magnetic Stirring
A magnetic stirrer operates by generating a rotating magnetic field that couples with a magnetic

stir bar placed within a liquid, causing the stir bar to rotate and mix the solution.[10] The

strength of the magnetic coupling is crucial, especially for viscous solutions or large volumes,

where the resistance to stirring is high.[11] The BX048, when used as the driving magnet in a

stirrer, can provide a significantly stronger magnetic field than the magnets found in many

standard laboratory stirrers, enabling more demanding stirring applications.[4]

Application 1: Custom High-Torque Magnetic Stirrer
for Viscous Liquids
Standard magnetic stirrers often fail when mixing high-viscosity liquids due to insufficient

magnetic coupling, leading to the stir bar "decoupling" or stopping.[11] A custom-built stirrer

utilizing a BX048 magnet can overcome this limitation.

2.1. Experimental Protocol: Assembly of a High-Torque Magnetic Stirrer

This protocol outlines the construction of a basic high-torque magnetic stirrer.

Materials:

BX048 Neodymium Magnet

12V DC computer fan (e.g., 80mm)[12]

Variable voltage power supply (e.g., 3-12V)

Plastic or non-ferrous project enclosure

Adhesive (e.g., epoxy)

Standoffs or spacers

Coated stir bar (appropriate for the vessel and liquid)

Procedure:
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Prepare the Fan: Carefully glue the BX048 magnet to the center of the fan hub.[13] Ensure it

is perfectly centered to minimize vibration. Allow the adhesive to cure completely.

Mount the Fan: Secure the fan inside the non-ferrous enclosure. Use standoffs to ensure

there is clearance for the fan to spin freely.

Wiring: Connect the fan's power leads to the variable voltage power supply. This will allow for

speed control.

Enclosure: Seal the enclosure, ensuring the top surface is flat and stable.

Testing: Place a vessel with a stir bar and liquid on the stirrer. Start at a low voltage and

gradually increase to the desired stirring speed.

2.2. Protocol for Stirring High-Viscosity Solutions

Application: Mixing gels, polymer solutions, or concentrated syrups in drug formulation.[14]

Procedure:

Select a vessel with a flat, thin bottom to maximize magnetic coupling.

Choose a stir bar with a shape and size optimized for the vessel and viscosity. For highly

viscous liquids, a larger, more robust stir bar may be necessary.

Place the vessel in the center of the custom stirrer's surface.

Start the stirrer at a very low speed to allow the stir bar to couple with the BX048's magnetic

field.

Gradually increase the speed until the desired mixing is achieved, avoiding speeds that

cause the stir bar to decouple.

Monitor the process to ensure a stable vortex is formed and maintained. For very viscous

liquids, a vortex may not be fully visible, but uniform movement of the material should be

apparent.
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Application 2: Large-Volume Magnetic Stirring
Stirring volumes greater than 5-10 liters can be challenging for standard stirrers.[15] The strong

magnetic field of the BX048 can be leveraged for effective mixing in larger vessels.

3.1. Protocol for Large-Volume Mixing

Application: Preparation of buffer solutions, cell culture media, or bulk drug formulations.

Procedure:

Utilize the custom-built high-torque stirrer described in section 2.1.

Select a large-volume vessel (e.g., 10-20 L carboy) with a flat bottom.

Use a long, heavy-duty stir bar (e.g., 3-6 inches) to ensure adequate mixing across the

vessel's diameter.

Place the vessel on the stirrer and add the liquid and components to be mixed.

Begin stirring at a low speed, ensuring the stir bar is rotating smoothly and centrally.

Slowly increase the stirring speed to create a gentle vortex. For large volumes, the goal is

homogenous mixing without excessive aeration.

Allow the solution to mix until fully homogenous. The time required will depend on the

volume and the nature of the components being mixed.

Application 3: Agitation in Cell Culture
Gentle and consistent agitation is crucial for suspension cell cultures to ensure uniform

distribution of cells, nutrients, and gases.[16] While traditional methods include shaker flasks

and spinner flasks, a custom magnetic stirrer with precise speed control can also be employed,

particularly for microcarrier cultures.[17]

4.1. Protocol for Gentle Agitation in Suspension Cell Culture

Procedure:
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Use a sterile, disposable spinner flask or a standard flask with a sterile, coated stir bar.

Place the culture vessel on the custom magnetic stirrer, ensuring it is centered.

Set the stirrer to a very low speed (e.g., 60-100 RPM). The goal is to keep the cells or

microcarriers suspended without creating a significant vortex that could introduce shear

stress.[17]

For initial cell attachment to microcarriers, intermittent stirring may be beneficial.[17]

Gradually increase the agitation speed as the cell culture grows and density increases, if

required.[17]

Monitor cell viability and morphology regularly to ensure the stirring speed is not causing

cellular damage.

Visualizations
Below are diagrams illustrating the concepts and workflows described in these application

notes.
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Workflow for assembling a custom magnetic stirrer.

Stirring Protocol
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Click to download full resolution via product page

General experimental workflow for magnetic stirring.

High Viscosity Solution

Standard Magnetic Stirrer Custom Stirrer with BX048

Large Volume Solution

Stir Bar Decoupling / Ineffective Mixing Effective Mixing

Click to download full resolution via product page

Logical relationship for stirrer selection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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